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Compound of Interest

Compound Name: SMU-B

Cat. No.: B610893

Proper disposal of laboratory waste is paramount to ensuring the safety of personnel and the
environment. This guide provides detailed procedures for the management and disposal of
hazardous chemical waste, referred to herein as "SMU-B," in alignment with Southern
Methodist University's (SMU) Environmental Health and Safety (EHS) guidelines. Researchers,
scientists, and drug development professionals are required to adhere to these protocols to
maintain a safe and compliant laboratory environment.

Hazardous Waste Determination

Prior to disposal, generators must determine if the waste they are generating meets the
definition of a hazardous waste.[1] If the substance exhibits any of the characteristics listed in
the table below, it must be managed as hazardous waste.
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Characteristic Definition

Liquids with a flash point below 60°C (140°F),
N solids that can cause fire through friction or
nitabili
J Y spontaneous chemical changes, flammable

compressed gases, and oxidizers.[1]

Aqueous solutions with a pH less than or equal
c Vit to 2 or greater than or equal to 12.5, or liquids
orrosivity
that corrode steel at a rate greater than 6.35mm

per year.[1]

Substances that are unstable, react violently
R o with water, can form explosive mixtures with
eactivity
water, or generate toxic gases when mixed with

water.[1]

Wastes that are harmful or fatal when ingested
o or absorbed, or that leach toxic materials. This
Toxicity i . .
is determined by the EPA's Toxicity

Characteristic list (40 CFR 261.24).[1]

Step-by-Step Disposal Procedures for SMU-B
(Hazardous Chemical Waste)

1. Waste Accumulation and Storage:

o Container Selection: Use containers that are in good condition, leak-proof, and compatible
with the waste being stored. EHS provides 5-gallon carboys and 30-gallon drums at no cost.
It is encouraged to reuse chemical containers for waste collection if the original contents are
compatible with the waste.[1]

» Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous
Waste" and the specific contents must be indicated.[1] The accumulation start date, which is
the date the first drop of waste is added to the container, must also be on the label.

» Container Management: Containers must remain closed at all times except when adding
waste.[2] Ensure there is adequate headspace in the container to allow for expansion of the
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contents.[1]
2. Waste Drop-Off:

e Location: Hazardous waste must be dropped off at Dedman Life Sciences Building (DLSB),
room 124 (located inside DLSB 126).[1]

e Schedule: Waste drop-off is typically scheduled twice a month on Mondays from 1:00 PM to
3:00 PM. Additional drop-off times may be requested by contacting the appropriate
personnel.[1]

» Transportation: When transporting hazardous waste to the drop-off location, use a plastic
cart with side walls. A cart is available in the waste drop-off area for borrowing if needed.[1]

3. Empty Container Disposal:

e Once a container is empty, the label should be defaced, and the container marked as
"EMPTY."[1]

e The cap should be disposed of in the regular trash.[1]
o The empty container can then be disposed of in the regular trash.[1]

o Exception: Containers that held acutely hazardous substances must be picked up as part of
the hazardous waste program and should not be disposed of in the regular trash.[1]

Experimental Protocol Waste

Waste generated from experimental protocols involving "SMU-B" must be evaluated against
the hazardous waste characteristics. All waste streams, including solutions, reaction mixtures,
and contaminated lab supplies (e.qg., pipette tips, gloves), must be considered. If any
component of the waste meets the criteria for hazardous waste, it must be disposed of
following the procedures outlined above. Segregate incompatible waste streams to prevent
dangerous reactions.

SMU-B Hazardous Waste Disposal Workflow
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Caption: Workflow for the proper disposal of hazardous waste at SMU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SMU-B proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b610893#smu-b-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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